Cas no 1060453-88-4 (5-(2-Chloro-4-fluorophenoxy)methyl-3-isoxazolyl4-(methoxymethyl)-1-piperidinylmethanone)

• Product Name: 5-(2-Chloro-4-fluorophenoxy)methyl-3-isoxazolyl4-(methoxymethyl)-1-piperidinylmethanone
• CAS No: 1060453-88-4
• MF: C₁₈H₂₀ClFN₂O₄
• MW: 382.813807487488
• CID: 5205573
• Update Time: 2025-05-20

5-(2-Chloro-4-fluorophenoxy)methyl-3-isoxazolyl4-(methoxymethyl)-1-piperidinylmethanone Chemical and Physical Properties

Names and Identifiers

• Methanone, [5-[(2-chloro-4-fluorophenoxy)methyl]-3-isoxazolyl][4-(methoxymethyl)-1-piperidinyl]-
• 5-(2-Chloro-4-fluorophenoxy)methyl-3-isoxazolyl4-(methoxymethyl)-1-piperidinylmethanone

• Inchi： 1S/C18H20ClFN2O4/c1-24-10-12-4-6-22(7-5-12)18(23)16-9-14(26-21-16)11-25-17-3-2-13(20)8-15(17)19/h2-3,8-9,12H,4-7,10-11H2,1H3
• InChI Key： QXVIKNRGALHLBP-UHFFFAOYSA-N
• SMILES： C(C1C=C(COC2=CC=C(F)C=C2Cl)ON=1)(N1CCC(COC)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 5-(2-Chloro-4-fluorophenoxy)methyl-3-isoxazolyl4-(methoxymethyl)-1-piperidinylmethanone

5-(2-Chloro-4-fluorophenoxy)methyl-3-isoxazolyl4-(methoxymethyl)-1-piperidinylmethanone: A Comprehensive Overview

5-(2-Chloro-4-fluorophenoxy)methyl-3-isoxazolyl4-(methoxymethyl)-1-piperidinylmethanone, identified by the CAS number 1060453-88-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, with its intricate structure, has garnered attention in recent years due to its unique properties and promising research outcomes. The molecule consists of a piperidine ring, an isoxazole group, and a phenoxy moiety, each contributing to its distinctive chemical behavior and biological activity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the production of 5-(2-Chloro-4-fluorophenoxy)methyl-3-isoxazolyl4-(methoxymethyl)-1-piperidinylmethanone, making it more accessible for further studies. The use of advanced catalysts and innovative reaction techniques has significantly improved the efficiency of this synthesis process.

One of the most notable aspects of this compound is its pharmacological activity. Studies have shown that 5-(2-Chloro-4-fluorophenoxy)methyl-3-isoxazolyl4-(methoxymethyl)-1-piperidinylmethanone exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, which could lead to new treatments for chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its pharmacological applications, this compound has also shown promise in materials science. Its unique structural features make it a valuable component in the development of advanced materials, including polymers and composites. Recent research has focused on its role as a building block for constructing functional materials with enhanced mechanical and thermal properties.

The environmental impact of 5-(2-Chloro-4-fluorophenoxy)methyl-3-isoxazolyl4-(methoxymethyl)-1-piperidinylmethanone is another area of interest. Studies have been conducted to assess its biodegradability and toxicity, ensuring that its use aligns with sustainable practices. Preliminary findings suggest that the compound has low toxicity and is biodegradable under specific conditions, which is crucial for its safe application in various industries.

Looking ahead, the future of this compound lies in further exploration of its biological and chemical properties. Collaborative efforts between academia and industry are expected to drive innovation and expand its applications. The integration of computational chemistry tools with experimental studies will likely accelerate the discovery of new uses for 5-(2-Chloro-4-fluorophenoxy)methyl-3-isoxazolyl4-(methoxymethyl)-1-piperidinylmethanone.

In conclusion, 5-(2-Chloro-4-fluorophenoxy)methyl-3-isoxazolyl4-(methoxymethyl)-1-piperidinylmethanone, CAS No. 1060453-88-4, represents a significant advancement in chemical research. Its versatile properties and potential applications across multiple fields underscore its importance as a subject of ongoing investigation. As research continues to unfold, this compound is poised to make substantial contributions to both scientific understanding and practical applications.